pyridine hemochrome
pyridine hemochrome
Brand Name:
Vulcanchem
CAS No.:
15629-11-5
VCID:
VC0093148
InChI:
InChI=1S/C34H34N4O4.2C5H5N.Fe/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;2*1-2-4-6-5-3-1;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);2*1-5H;/q;;;+2/p-2
SMILES:
[H+].[H+].CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C=C)C)C=C)C)CCC(=O)[O-])CCC(=O)[O-].C1=CC=NC=C1.C1=CC=NC=C1.[Fe+2]
Molecular Formula:
C44H42FeN6O4
Molecular Weight:
774.7 g/mol
pyridine hemochrome
CAS No.: 15629-11-5
Main Products
VCID: VC0093148
Molecular Formula: C44H42FeN6O4
Molecular Weight: 774.7 g/mol
| CAS No. | 15629-11-5 |
|---|---|
| Product Name | pyridine hemochrome |
| Molecular Formula | C44H42FeN6O4 |
| Molecular Weight | 774.7 g/mol |
| IUPAC Name | 3-[18-(2-carboxylatoethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoate;hydron;iron(2+);pyridine |
| Standard InChI | InChI=1S/C34H34N4O4.2C5H5N.Fe/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;2*1-2-4-6-5-3-1;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);2*1-5H;/q;;;+2/p-2 |
| Standard InChIKey | OHYSXOGLNDQNRD-UHFFFAOYSA-L |
| SMILES | [H+].[H+].CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C=C)C)C=C)C)CCC(=O)[O-])CCC(=O)[O-].C1=CC=NC=C1.C1=CC=NC=C1.[Fe+2] |
| Canonical SMILES | [H+].[H+].CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C=C)C)C=C)C)CCC(=O)[O-])CCC(=O)[O-].C1=CC=NC=C1.C1=CC=NC=C1.[Fe+2] |
| Synonyms | protohemochrome pyridine hemochrome pyridine hemochromogen |
| PubChem Compound | 188327 |
| Last Modified | Nov 11 2021 |
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